Cas no 42732-49-0 (5-methylpyridin-3-ol)

5-Methylpyridin-3-ol is a heterocyclic organic compound featuring a pyridine ring substituted with a hydroxyl group at the 3-position and a methyl group at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its hydroxyl group enables functionalization through etherification or esterification, while the methyl group enhances stability and influences electronic properties. The compound is particularly useful in the development of bioactive molecules due to its balanced lipophilicity and hydrogen-bonding capability. High purity grades are available to ensure consistency in research and industrial applications. Proper handling is advised due to potential sensitivity to air and moisture.
5-methylpyridin-3-ol structure
5-methylpyridin-3-ol structure
Product Name:5-methylpyridin-3-ol
CAS No:42732-49-0
MF:C6H7NO
MW:109.125881433487
MDL:MFCD00661297
CID:55597
PubChem ID:224753
Update Time:2025-06-09

5-methylpyridin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroxy-5-picoline
    • 3-Hydroxy-5-methylpyridine
    • 5-Methylpyridin-3-ol
    • PS-9277
    • AM803896
    • RYJNCIGFPWGVPA-UHFFFAOYSA-N
    • MB01362
    • A23306
    • W-202739
    • AKOS005177549
    • NSC-13518
    • SY013073
    • NSC13518
    • MFCD00661297
    • CS-W011284
    • FT-0648580
    • 5-Methyl-3-hydroxypyridine
    • 5-Methyl-3-pyridol
    • SCHEMBL177717
    • 42732-49-0
    • DTXSID00279633
    • 5-methyl-3-hydroxy-pyridine
    • 3-Hydroxy-5-methylpyridine; 5-Methyl-3-hydroxypyridine; 5-Methyl-3-pyridinol; NSC 13518; 3-Hydroxy-5-picoline; 5-Hydroxy-3-picoline
    • STL448906
    • BBL100070
    • DB-006461
    • 5-methylpyridin-3-ol
    • MDL: MFCD00661297
    • Inchi: 1S/C6H7NO/c1-5-2-6(8)4-7-3-5/h2-4,8H,1H3
    • InChI Key: RYJNCIGFPWGVPA-UHFFFAOYSA-N
    • SMILES: OC1=CN=CC(C)=C1

Computed Properties

  • Exact Mass: 109.05300
  • Monoisotopic Mass: 109.052764
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: 0.9
  • Topological Polar Surface Area: 33.1

Experimental Properties

  • Color/Form: Pale yellow crystals
  • Density: 1.12
  • Melting Point: 136-140℃
  • Boiling Point: 317.3℃ at 760 mmHg
  • Flash Point: 145.7℃
  • Refractive Index: 1.55
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 33.12000
  • LogP: 1.09560

5-methylpyridin-3-ol Security Information

5-methylpyridin-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
068405-10g
5-Methylpyridin-3-ol
42732-49-0 97%
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£255.00 2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H129072-1g
5-methylpyridin-3-ol
42732-49-0 ≥97.0%
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¥267.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H129072-250mg
5-methylpyridin-3-ol
42732-49-0 ≥97.0%
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¥113.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H129072-5g
5-methylpyridin-3-ol
42732-49-0 ≥97.0%
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¥1106.90 2023-09-02
Fluorochem
068405-1g
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£41.00 2022-03-01
Fluorochem
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£154.00 2022-03-01
Fluorochem
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£514.00 2022-03-01
Alichem
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$172.80 2023-09-01
Alichem
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5-methylpyridin-3-ol Production Method

5-methylpyridin-3-ol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:42732-49-0)5-methylpyridin-3-ol
Order Number:A23306
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):359.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:42732-49-0)5-methylpyridin-3-ol
A23306
Purity:99%
Quantity:25g
Price ($):359.0
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